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Compound of Interest

Compound Name: 1-Phenylguanidine carbonate

Cat. No.: B082822 Get Quote

This document provides the calculated molecular weight for 1-phenylguanidine carbonate, a

salt formed from the reaction of 1-phenylguanidine and carbonic acid. The information is

intended for researchers, scientists, and professionals in drug development who require

precise chemical data for this compound.

Molecular Weight Data
The molecular weight of 1-phenylguanidine carbonate is determined by the stoichiometry of

the salt. Guanidine compounds are basic and react with the diprotic carbonic acid, typically in a

2:1 ratio, to form a stable salt. The data below is based on this (2:1) stoichiometry.

Component Chemical Formula Molecular Weight ( g/mol )

1-Phenylguanidine C₇H₉N₃ 135.17[1][2]

Carbonic Acid H₂CO₃ 62.025[3][4]

1-Phenylguanidine Carbonate

(2:1 Salt)
(C₇H₉N₃)₂·H₂CO₃ 332.37

Calculation of Molecular Weight
The molecular weight of the 1-phenylguanidine carbonate salt is the sum of the molecular

weights of its constituent parts in their stoichiometric ratio.
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Molecular Weight of 1-Phenylguanidine: 135.17 g/mol

Molecular Weight of Carbonic Acid: 62.025 g/mol

The calculation for the (2:1) salt is as follows:

(2 x Molecular Weight of 1-Phenylguanidine) + (1 x Molecular Weight of Carbonic Acid) = Total

Molecular Weight

(2 x 135.17 g/mol ) + 62.025 g/mol = 270.34 g/mol + 62.025 g/mol = 332.365 g/mol

The final calculated molecular weight is 332.37 g/mol (rounded to two decimal places).

Note: The requested experimental protocols and signaling pathway diagrams are not
applicable to the determination of a compound's molecular weight. Molecular weight is a
fundamental chemical property calculated from the atomic masses of the constituent elements
as found on the periodic table. It is not determined through experimental workflows or biological
signaling pathways that would necessitate such visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phenylguanidine = 99 14018-90-7 [sigmaaldrich.com]

2. 1-phenylguanidine - Wikidata [wikidata.org]

3. Carbonic Acid | CH2O3 | CID 767 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Carbonic acid | 463-79-6 [chemicalbook.com]

To cite this document: BenchChem. [Technical Data Summary: 1-Phenylguanidine
Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082822#1-phenylguanidine-carbonate-molecular-
weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b082822?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/550809
https://www.wikidata.org/wiki/Q27464460
https://pubchem.ncbi.nlm.nih.gov/compound/Carbonic-Acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11212496.htm
https://www.benchchem.com/product/b082822#1-phenylguanidine-carbonate-molecular-weight
https://www.benchchem.com/product/b082822#1-phenylguanidine-carbonate-molecular-weight
https://www.benchchem.com/product/b082822#1-phenylguanidine-carbonate-molecular-weight
https://www.benchchem.com/product/b082822#1-phenylguanidine-carbonate-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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